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Analytical Method Performance with Cabotegravir-d5

The quantitative data below summarizes the performance of a paper spray ionization tandem mass
spectrometry (PS-MS/MS) assay that uses cabotegravir-d5 as an internal standard to measure

concentrations of cabotegravir in whole blood [1].

Table 1: Quantitative Performance of the PS-MS/MS Assay for Cabotegravir [1]

Parameter Value for Cabotegravir Experimental Detail

Limit of 750 ng/mL The lowest concentration that can be reliably
Quantification (LoQ) measured with precision and accuracy.
Linear Range 250 - 2000 ng/mL Concentrations of calibration standards used.

Quality Control (QC) 900 ng/mL, 1300 ng/mL Concentrations used to validate assay accuracy

Levels and precision.

Precision (%RSD) < 15% at concentrations A measure of repeatability (lower %RSD indicates
above LoQ higher precision).

Internal Standard Cabotegravir-d5 (1000 Stable isotope-labeled analog used for
ng/mL) normalization.
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Parameter Value for Cabotegravir Experimental Detail
Assay Turnaround < 4 minutes Time from sample application to result.
Time

Detailed Experimental Protocol

The following workflow and description detail the experimental method used to generate the performance

data in Table 1.
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(Start Analysis)

-

1. Protein Precipitation

~

* Add 100 pL of blood sample to Eppendorf tube

.

» Add 100 pL of internal standard solution
(1000 ng/mL Cabotegravir-d5 in acetonitrile)
» Shake vigorously for 1 minute

J

:

2. Sample Deposition
* Pipette 10 pL of clear supernatant
* Deposit onto a triangular piece of filter paper
* Secure paper with a copper clip

:

3. Paper Spray lonization
* Apply solvent and high voltage to the paper
* Jons are generated for analysis

'

-

.

4. Tandem Mass Spectrometry (MS/MS)
* Use Mini-12 mass spectrometer

* Perform Collision-Induced Dissociation (CID)

* Detect product ions

~

* Isolate precursor ion (m/z 406 for CAB, 411 for CAB-d5)

J

'

5. Data Analysis
» Smooth spectra (Savitsky-Golay filter)
* Normalize spectra (Standard Normal Variate)

* Integrate peak areas of analyte and internal standard

.

* Calculate peak area ratio for quantification

J

Quantitative Result
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Key Experimental Details [1]:

¢ Instrumentation: A custom-built miniature mass spectrometer (Mini-12) with a rectilinear ion trap was
used. It employs a Discontinuous Atmospheric Pressure Interface (DAPI) to couple the paper spray
ionization source.

Sample Preparation: The method involves a simple protein precipitation step. For cabotegravir, 100
pL of whole blood is mixed with 100 uL of an internal standard solution containing 1000 ng/mL
cabotegravir-d5 in acetonitrile.

Chromatography: No liquid chromatography (LC) separation is used, which is a key feature of this
ambient ionization method and contributes to its rapid sub-4-minute turnaround time.

MSI/MS Analysis: The method uses specific transitions for detection. The precursor ion for
cabotegravir is m/z 406, and for cabotegravir-d5 is m/z 411. After isolation, these ions are
fragmented, and the resulting product ions are detected.

Key Takeaways for Researchers

¢ Role of Stable Isotopes: Cabotegravir-d5 serves as a critical internal standard, correcting for
variability in sample preparation and ionization efficiency, thereby improving the accuracy and
precision of cabotegravir measurement [1].

Methodology Advantage: The described PS-MS/MS method highlights a trend toward point-of-care
therapeutic drug monitoring, offering high specificity with a rapid turnaround time compared to
conventional LC-MS/MS [1].

Clinical Context: Monitoring cabotegravir levels is clinically relevant as real-world drug
concentrations show high variability, and virologic failure has been associated with levels in the
lowest quartile [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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